Cas no 168083-35-0 (2-(bromomethyl)-6-fluoroquinoline)

2-(Bromomethyl)-6-fluoroquinoline is a versatile brominated quinoline derivative primarily used as an intermediate in organic synthesis. Its key structural features include a reactive bromomethyl group at the 2-position and a fluorine substituent at the 6-position, enabling selective functionalization in medicinal chemistry and materials science applications. The electron-withdrawing fluorine enhances the reactivity of the bromomethyl group, facilitating nucleophilic substitutions or cross-coupling reactions. This compound is particularly valuable in the synthesis of pharmacologically active quinoline-based scaffolds due to its balanced reactivity and stability under controlled conditions. It is typically handled under inert atmospheres to preserve its reactivity. Suitable for researchers developing fluorinated heterocyclic compounds or tailored quinoline derivatives.

2-(bromomethyl)-6-fluoroquinoline structure

168083-35-0 structure

Product Name:2-(bromomethyl)-6-fluoroquinoline

CAS No:168083-35-0

MF:C₁₀H₇BrFN

MW:240.07168507576

CID:1349183

PubChem ID:21618042

Update Time:2025-10-23

2-(bromomethyl)-6-fluoroquinoline Chemical and Physical Properties

Names and Identifiers

- 2-(bromomethyl)-6-fluoroquinoline
- Quinoline, 2-(bromomethyl)-6-fluoro-
- 2-BROMOMETHYL-6-FLUOROQUINOLINE
- CTK0E5304
- 6-fluoroquinolin-2-ylmethyl bromide
- SureCN127792
- 2-bromomethyl-6-fluoro-quinoline
- Quinoline, 2-(bromomethyl)-6-fluoro-; 2-BROMOMETHYL-6-FLUOROQUINOLINE; CTK0E5304; 6-fluoroquinolin-2-ylmethyl bromide; 2-bromomethyl-6-fluoroquinoline; SureCN127792; 2-Bromomethyl-6-fluoroquinoline; 2-bromomethyl-6-fluoro-quinoline;
- 2-(bromo-methyl)-6-fluoroquinoline
- SB69753
- DB-202330
- 168083-35-0
- DTXSID70616379
- SCHEMBL127792
- UGPQPVWABPCSIP-UHFFFAOYSA-N
- MDL： MFCD17926365
- Inchi： 1S/C10H7BrFN/c11-6-9-3-1-7-5-8(12)2-4-10(7)13-9/h1-5H,6H2
- InChI Key： UGPQPVWABPCSIP-UHFFFAOYSA-N
- SMILES： BrCC1=CC=C2C=C(C=CC2=N1)F

Computed Properties

Exact Mass: 238.97461
Monoisotopic Mass: 238.97459g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 12.9Å²

Experimental Properties

PSA: 12.89

2-(bromomethyl)-6-fluoroquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM223448-1g	2-(Bromomethyl)-6-fluoroquinoline	168083-35-0	95%	1g	$556	2023-01-02
Chemenu	CM223448-1g	2-(Bromomethyl)-6-fluoroquinoline	168083-35-0	95%	1g	$505	2021-08-04
Alichem	A189009195-1g	2-Bromomethyl-6-fluoroquinoline	168083-35-0	97%	1g	$563.31	2022-04-02